Cas no 1358267-24-9 (1-(4-{[6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}phenyl)ethan-1-one)

• Product Name: 1-(4-{[6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}phenyl)ethan-1-one
• CAS No: 1358267-24-9
• MF: C₂₂H₂₀ClN₃O₂
• MW: 393.8661
• CID: 5344947
• Update Time: 2025-05-19

1-(4-{[6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[[6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino]phenyl]ethanone
• 1-(4-((6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl)amino)phenyl)ethanone
• 1-(4-{[6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}phenyl)ethan-1-one
• 1-(4-{[6-chloro-3-(pyrrolidin-1-ylcarbonyl)quinolin-4-yl]amino}phenyl)ethanone

• Inchi： 1S/C22H20ClN3O2/c1-14(27)15-4-7-17(8-5-15)25-21-18-12-16(23)6-9-20(18)24-13-19(21)22(28)26-10-2-3-11-26/h4-9,12-13H,2-3,10-11H2,1H3,(H,24,25)
• InChI Key： KISUZYJNEHSCCA-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2C(C=1[H])=C(C(=C([H])N=2)C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)N([H])C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 572
• XLogP3: 4.5
• Topological Polar Surface Area: 62.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-{[6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}phenyl)ethan-1-one

Introduction to 1-(4-{[6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}phenyl)ethan-1-one (CAS No. 1358267-24-9)

1-(4-{[6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}phenyl)ethan-1-one, identified by its CAS number 1358267-24-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines elements of quinoline derivatives with amino and carbonyl functionalities, making it a promising candidate for further exploration in medicinal chemistry.

The structural composition of this compound is highly intriguing, featuring a phenyl ring connected to an ethanone moiety, which is further substituted with a complex amine group. The amine group itself is linked to a quinoline scaffold that bears a chloro substituent at the 6-position and a pyrrolidine-1-carbonyl group at the 3-position. This particular arrangement of functional groups not only contributes to the compound's unique chemical properties but also opens up numerous possibilities for its application in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the potential biological activities of such molecules. The quinoline core, known for its broad spectrum of biological interactions, particularly in antimicrobial and anticancer applications, forms the backbone of this compound. The presence of the 6-chloro substituent enhances its electronic properties, influencing both its reactivity and binding affinity to biological targets.

The pyrrolidine-1-carbonyl group introduces another layer of complexity, providing a site for further derivatization and modification. This moiety is often employed in medicinal chemistry to enhance solubility, improve pharmacokinetic profiles, or modulate receptor interactions. The phenyl ring, on the other hand, serves as a stable aromatic platform that can be further functionalized to tailor specific biological activities.

In the realm of drug discovery, the synthesis and characterization of 1-(4-{[6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}phenyl)ethan-1-one have been influenced by several cutting-edge methodologies. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled the efficient construction of its complex framework. These methods not only improve yield and purity but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacological potential of this compound has been explored through various in vitro and in vivo studies. Initial screenings have indicated that it exhibits promising activity against certain enzymatic targets, making it a candidate for further investigation in therapeutic areas such as oncology and inflammation. The quinoline scaffold, in particular, has been extensively studied for its ability to interact with DNA and inhibit the proliferation of cancer cells.

Moreover, the 6-chloro substituent on the quinoline ring has been shown to enhance binding affinity to specific protein targets, which could be leveraged to develop novel therapeutic agents. The pyrrolidine-1-carbonyl group also plays a crucial role in modulating pharmacological activity by influencing both metabolic stability and bioavailability. These factors collectively contribute to the compound's potential as a lead molecule for drug development.

Recent research has highlighted the importance of structure-based drug design in optimizing lead compounds like 1-(4-{[6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}phenyl)ethan-1-one. High-throughput screening (HTS) combined with computational modeling has allowed researchers to rapidly identify promising scaffolds and optimize their properties. This integrative approach has significantly accelerated the drug discovery process, enabling faster translation from laboratory findings to clinical candidates.

The synthesis of this compound also benefits from advances in green chemistry principles, which emphasize sustainability and environmental responsibility. Modern synthetic routes often incorporate catalytic systems that minimize waste and energy consumption, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion,1-(4-{[6-chloro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}phenyl)ethan-1-one (CAS No. 1358267-24-9) represents a fascinating example of how intricate molecular structures can be designed for therapeutic applications. Its unique combination of functional groups and promising pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the discovery of novel therapeutic agents.